N-(4-(dimethylamino)phenethyl)-4-methoxybenzamide
Description
N-(4-(dimethylamino)phenethyl)-4-methoxybenzamide, also known as DMBA or 4-Methyl-N-(4-(dimethylamino)phenethyl)benzamide, is a synthetic compound that has been widely used in scientific research for its potential therapeutic effects. DMBA belongs to the class of benzamides and has been shown to exert various pharmacological effects on the central nervous system, including anxiolytic, antidepressant, and antipsychotic properties.
Scientific Research Applications
Analytical Characterization
- Analytical Methods for Detection : Various studies have developed analytical methods to identify and quantify N-(4-(dimethylamino)phenethyl)-4-methoxybenzamide derivatives. Techniques such as gas chromatography-ion trap mass spectrometry (GC-EI-MS), liquid chromatography-quadrupole time of flight mass spectrometry (LC-QTOF-MS), and high-performance liquid chromatography with tandem mass spectrometry (HPLC-MS/MS) have been employed for the characterization of these compounds on blotter papers and biological matrices (Zuba & Sekuła, 2013), (Poklis et al., 2015).
Toxicological Profiles and Systemic Toxicity
- Toxicity and Behavioral Effects : Research on NBOMe derivatives, which are closely related to N-(4-(dimethylamino)phenethyl)-4-methoxybenzamide, indicates these substances have potent psychoactive effects and can lead to severe intoxications. Studies have focused on the systemic toxicity, behavioral effects, and pharmacokinetics of these compounds, noting their high potency and the potential for serious adverse outcomes, including fatalities (Halberstadt & Geyer, 2014), (Šíchová et al., 2022).
Pharmacological Interactions and Effects
- Receptor Binding Profiles : Studies on the pharmacology of NBOMe derivatives have elucidated their receptor binding profiles, indicating strong interactions with serotonin receptors, which underlie their hallucinogenic effects. This research is critical for understanding the psychoactive properties of these compounds and for developing therapeutic strategies to manage intoxications and potential therapeutic uses (Rickli et al., 2015).
Chemometric and Molecular Analysis
- Differentiation of Isomers : Advanced analytical and chemometric techniques have been applied to differentiate between isomeric forms of N-(4-(dimethylamino)phenethyl)-4-methoxybenzamide derivatives, providing valuable tools for forensic and toxicological analysis. This includes the use of gas chromatography-mass spectrometry (GC-MS) and multivariate analysis to classify and identify different NBOMe compounds based on their spectral data (Davidson & Jackson, 2019).
properties
IUPAC Name |
N-[2-[4-(dimethylamino)phenyl]ethyl]-4-methoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O2/c1-20(2)16-8-4-14(5-9-16)12-13-19-18(21)15-6-10-17(22-3)11-7-15/h4-11H,12-13H2,1-3H3,(H,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OMLPJGUUVGAISS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)CCNC(=O)C2=CC=C(C=C2)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(dimethylamino)phenethyl)-4-methoxybenzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(5-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide](/img/structure/B2763480.png)
![N-(benzo[d][1,3]dioxol-5-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide](/img/structure/B2763488.png)
![4-(Difluoromethoxy)-5-methoxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid](/img/structure/B2763489.png)
![1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-indole-3-carbaldehyde N-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]hydrazone](/img/structure/B2763494.png)
